BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Fluoropicolinamide: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Fluoropicolinamide

Cat. No.: B1323424

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Fluoropicolinamide, a fluorinated derivative of picolinamide, is a chemical compound with
potential applications in medicinal chemistry and drug discovery. This technical guide provides
a detailed overview of its chemical identity, physicochemical properties, and a putative
synthesis protocol. While specific biological activity and mechanistic data for 5-
Fluoropicolinamide are not extensively available in the public domain, this document serves
as a foundational resource for researchers interested in exploring its potential.

Chemical Identity

Identifier Value

Common Name 5-Fluoropicolinamide

IUPAC Name 5-fluoropyridine-2-carboxamide[1]

CAS Number 499796-71-3[1]

Molecular Formula CeHsFN20[1]

Molecular Weight 140.12 g/mol

Canonical SMILES C1=CC(=NC=C1F)C(=O)NJ[1]

InChl Key CWKOQDDWKWTOCF-UHFFFAOYSA-N[1]
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Physicochemical Properties

A comprehensive experimental characterization of the physicochemical properties of 5-
Fluoropicolinamide is not readily available in published literature. The following table
summarizes computed data obtained from publicly accessible chemical databases. These
values are predictions and should be used as a guide for experimental design.

Property Value Source
XLogP3 0.2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 1 PubChem[1]
Exact Mass 140.03859095 PubChem[1]
Topological Polar Surface Area  56.0 A2 PubChem[1]

Synthesis

A detailed, experimentally validated protocol for the synthesis of 5-Fluoropicolinamide is not
explicitly described in readily available scientific literature. However, based on general
principles of organic chemistry for the synthesis of amides from carboxylic acids, a plausible
synthetic route can be proposed starting from 5-fluoropicolinic acid.

Proposed Synthetic Pathway

The synthesis of 5-Fluoropicolinamide can be envisioned as a two-step process involving the
activation of the carboxylic acid group of 5-fluoropicolinic acid, followed by amidation.

[S-Fluoropicolinic Acid) SOCEz or (COCI): =(Acyl Chloride Intermediate) NHs or NH<OH ‘(5-Fluoropicolinamide]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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